N-methyl-4-[(methylsulfonyl)amino]benzenesulfonamide

• IUPAC Name: 4-(methanesulfonamido)-N-methylbenzenesulfonamide
• InChI: InChI=1S/C8H12N2O4S2/c1-9-16(13,14)8-5-3-7(4-6-8)10-15(2,11)12/h3-6,9-10H,1-2H3
• InChI Key: VGASIANEKLLIHI-UHFFFAOYSA-N
• Canonical SMILES: CNS(=O)(=O)C1=CC=C(C=C1)NS(=O)(=O)C
• Molecular Formula: C8H12N2O4S2
• Molecular Weight: 264.3 g/mol

Description

N-methyl-4-[(methylsulfonyl)amino]benzenesulfonamide, also known as MS-275, is a synthetic compound that belongs to the class of histone deacetylase inhibitors (HDACi). It has been widely studied for its potential as an anti-cancer agent, as well as for its role in epigenetic regulation.

Mechanism of Action

The mechanism of action of N-methyl-4-[(methylsulfonyl)amino]benzenesulfonamide involves the inhibition of HDAC enzymes, which are responsible for the deacetylation of histone proteins. Histone acetylation plays a critical role in the regulation of gene expression, and HDAC inhibitors such as this compound can lead to the upregulation of tumor suppressor genes and the downregulation of oncogenes.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It can induce DNA damage and activate the DNA damage response pathway, leading to cell cycle arrest and apoptosis. In addition, this compound can inhibit angiogenesis, which is the process by which new blood vessels are formed to supply nutrients to tumors.

Advantages and Limitations for Lab Experiments

One advantage of N-methyl-4-[(methylsulfonyl)amino]benzenesulfonamide is its specificity for HDAC enzymes, which allows for more targeted effects on gene expression. However, one limitation is its potential toxicity, particularly at higher doses. In addition, the effects of this compound can vary depending on the specific cancer cell line being studied.

Future Directions

There are a number of potential future directions for research on N-methyl-4-[(methylsulfonyl)amino]benzenesulfonamide. One area of interest is the development of combination therapies with other chemotherapy drugs to enhance anti-tumor effects. In addition, there is interest in studying the effects of this compound on other diseases, such as neurodegenerative disorders. Finally, there is ongoing research into the development of more potent and specific HDAC inhibitors, which could have even greater potential as anti-cancer agents.

Synthesis Methods

The synthesis of N-methyl-4-[(methylsulfonyl)amino]benzenesulfonamide involves a multi-step process that begins with the reaction of 4-aminobenzenesulfonamide with chloromethyl methyl sulfone. This is followed by the reaction of the resulting intermediate with N-methylmorpholine and triethylamine to yield this compound.

Scientific Research Applications

N-methyl-4-[(methylsulfonyl)amino]benzenesulfonamide has been extensively studied for its potential as an anti-cancer agent. It has been shown to induce cell cycle arrest and apoptosis in a variety of cancer cell lines, including breast, prostate, and lung cancer. In addition, this compound has been shown to enhance the anti-tumor effects of other chemotherapy drugs, such as cisplatin.